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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619 Get Quote

This technical guide provides a comprehensive overview of ZONYL™ FS-300, a nonionic

fluorosurfactant, for researchers, scientists, and professionals in drug development and

materials science.

Core Concepts: Molecular Identity
ZONYL™ FS-300 is a non-ionic, water-soluble fluorosurfactant that is free of organic solvents.

[1] It is a mixture of ethoxylated fluorotelomer alcohols, and as such, it does not have a single

defined molecular weight.[2][3][4] Its chemical structure is generally represented by the

formula:

RfCH₂CH₂O(CH₂CH₂O)ₓH[2][3][5][6]

Where 'Rf' represents a perfluorinated alkyl chain. Another representation of the formula is

(C₂H₄O)ₓ(CF₂)yC₂H₅FO.[7] The variable nature of the ethoxylated chain (x) and the

perfluorinated alkyl chain (y) means that ZONYL™ FS-300 is a polydisperse substance with a

range of molecular weights.

Quantitative Data Summary
The physical and chemical properties of ZONYL™ FS-300 are summarized in the table below.
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Property Value Reference

Physical State Liquid [5]

Appearance Clear yellow liquid [1]

Composition
40 wt% fluorosurfactant, 60

wt% water
[1]

Molecular Formula RfCH₂CH₂O(CH₂CH₂O)ₓH [2][3][5]

Molecular Weight
Not applicable (polymeric

mixture)
[2][3][4]

Boiling Point 100 °C [5]

Melting Point -5 °C [4][5]

Flash Point 22 °C [5]

Density 1.10 ± 0.05 g/mL at 20 °C [4][5]

Solubility Soluble in THF and water [5]

Upper Cloud Point > 99 °C (210 °F) [1]

Biodegradability

Meets the definition of

ultimately biodegradable under

OECD 301B testing.

[1]

Surface Tension in Aqueous Solutions at 25°C[1]

Concentrati
on of Solids
(%)

Surface
Tension in
DI Water
(dyn/cm)

Surface
Tension in
25% H₂SO₄
(dyn/cm)

Surface
Tension in
70% HNO₃
(dyn/cm)

Surface
Tension in
10% KOH
(dyn/cm)

Surface
Tension in
37% HCl
(dyn/cm)

0.001 29 34 35 32 30

0.01 24 25 26 24 26

0.1 23 22 22 23 25
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Experimental Protocols
Protocol for the Preparation of Three-Phase Complex Emulsions

This protocol describes the use of ZONYL™ FS-300 in the one-step temperature-induced

phase-separation method to prepare complex emulsions.[5]

Materials:

ZONYL™ FS-300

Light-responsive surfactant (e.g., C₄AZOC₂TAB)

Hexane

Perfluorooctane

Deionized water

Procedure:

Prepare the aqueous continuous phase by dissolving ZONYL™ FS-300 and the light-

responsive surfactant in deionized water to the desired concentrations.

Prepare the oil phase by mixing equal volumes of hexane and perfluorooctane.

Heat the oil phase mixture to a temperature above its upper critical solution temperature (37

°C) until the two oils are miscible.

Preheat the aqueous surfactant solution to the same temperature as the oil phase.

Add the preheated aqueous phase to the miscible oil phase. The volume ratio of the oil

phase to the aqueous phase should be 1:1.

Emulsify the resulting mixture using a microvortex mixing apparatus at 2800 r·min⁻¹ for 1

minute.

Cool the emulsion to 25 °C to induce the phase separation of the inner oil phase.
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Allow the emulsion to equilibrate for at least 12 hours at 25 °C before characterization.

Visualized Workflow
The following diagram illustrates the experimental workflow for the preparation of complex

emulsions using ZONYL™ FS-300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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